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Compound of Interest

Compound Name: Ethyl diphenylphosphinate

Cat. No.: B161188

This guide provides a comprehensive overview of the molecular structure, properties, and
synthesis of ethyl diphenylphosphinate, a significant organophosphorus compound. The
information is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Core Molecular Data

The fundamental quantitative data for ethyl diphenylphosphinate is summarized in the table
below, offering a clear comparison of its key molecular identifiers and properties.

Property Value Reference
Molecular Formula C14H1502P [1]
Molecular Weight 246.24 g/mol [1]
IUPAC Name [ethoxy(phenyl)phosphoryl]ben o

zene
CAS Number 1733-55-7 [1]
SMILES CCOP(=0)(clcccecl)c2cccecc2 [1]

Molecular Structure Visualization
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The two-dimensional structure of ethyl diphenylphosphinate is depicted below, illustrating the
arrangement of its constituent atoms.

Caption: Molecular structure of ethyl diphenylphosphinate.

Experimental Protocols

While a specific, detailed protocol for the direct synthesis of ethyl diphenylphosphinate was
not found in the immediate search, a general and reliable method for the preparation of
diphenylphosphinic acid esters is presented below. This procedure is widely applicable for the
synthesis of this class of compounds.

General Synthesis of Diphenylphosphinic Acid Esters

A common and effective method for the synthesis of diphenylphosphinic acid esters involves a
two-step process.[2][3]

Step 1: Formation of the Phosphinite Ester

The initial step is the reaction of chlorodiphenylphosphine with the desired alcohol in the
presence of a base, such as triethylamine, to neutralize the hydrochloric acid byproduct.[2][3]

Step 2: Oxidation

The resulting diphenylphosphinite ester is then oxidized to the corresponding
diphenylphosphinate. A common oxidizing agent for this transformation is hydrogen peroxide
(H202).[2]

lllustrative Reaction Workflow:
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Caption: General synthesis pathway for ethyl diphenylphosphinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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